Cas no 185144-22-3 (2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S)-)

• Product Name: 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S)-
• CAS No: 185144-22-3
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• CID: 5918478
• PubChem ID: 113226159
• Update Time: 2025-07-15

2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S)- Chemical and Physical Properties

Names and Identifiers

• 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S)-
• 185144-22-3
• EN300-17892596
• (3S)-2-[(prop-2-en-1-yloxy)carbonyl]-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

• Inchi： 1S/C14H15NO4/c1-2-7-19-14(18)15-9-11-6-4-3-5-10(11)8-12(15)13(16)17/h2-6,12H,1,7-9H2,(H,16,17)/t12-/m0/s1
• InChI Key： UOZUFZNENNIQDR-LBPRGKRZSA-N
• SMILES： C1C2=C(C=CC=C2)C[C@@H](C(O)=O)N1C(OCC=C)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.272±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±45.0 °C(Predicted)
• pka: 3.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S)-

Professional Introduction to 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S) and CAS No. 185144-22-3

The compound CAS No. 185144-22-3, identified as 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S), represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, belonging to the isocyanine class of heterocyclic compounds, has garnered considerable attention due to its unique structural and functional properties. The presence of a dihydroisoquinoline core and an (S)-stereocenter at the 3-position introduces a high degree of molecular complexity, which is often associated with enhanced biological activity and selectivity.

In recent years, the exploration of isocyanine derivatives has expanded dramatically, driven by their potential applications in drug discovery and therapeutic intervention. The structural motif of 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S) exhibits a dual functionality that makes it particularly attractive for medicinal chemistry research. The ester group at the 2-position and the carboxylic acid functionalities at the 3 and 4 positions provide multiple sites for chemical modification and interaction with biological targets. This versatility has positioned the compound as a promising scaffold for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its stereochemical configuration. The (S)-stereocenter at the 3-position is critical for its biological activity, as it influences the molecule's interactions with enzymes and receptors. Stereochemistry plays a pivotal role in determining the efficacy and safety of pharmaceutical compounds, making the precise control of chiral centers essential. The synthesis of CAS No. 185144-22-3 requires sophisticated methodologies to ensure high enantiomeric purity, which is often achieved through asymmetric synthesis or chiral resolution techniques.

Recent studies have highlighted the importance of dihydroisoquinoline derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The structural features of 2,3(1H)-Isoquinolinedicarboxylic acid, 3,4-dihydro-, 2-(2-propen-1-yl) ester, (3S) align well with these properties, suggesting that it may possess similar therapeutic potential. Furthermore, the presence of an unsaturated alkenyl group at the 2-position adds another layer of complexity that could modulate pharmacokinetic properties such as solubility and metabolic stability.

The pharmacological profile of CAS No. 185144-22-3 has been extensively studied in preclinical models. Initial findings indicate that this compound interacts with specific binding sites on target proteins, leading to modulatory effects on cellular pathways involved in disease progression. For instance, studies have suggested that it may inhibit certain kinases or modulate neurotransmitter release by interacting with specific receptor subtypes. These interactions are critical for understanding its potential therapeutic applications and for guiding further optimization efforts.

The synthesis of CAS No. 185144-22-3 presents several challenges due to its complex stereochemistry and multiple functional groups. Advanced synthetic strategies have been employed to construct the dihydroisoquinoline core while maintaining high enantiomeric purity. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have been particularly useful in achieving these objectives. The development of efficient synthetic routes is essential for scaling up production and facilitating further research into this promising compound.

From a computational chemistry perspective,CAS No. 185144-22-3 has been subjected to extensive molecular modeling studies to predict its binding affinity and mode of interaction with biological targets. These studies provide valuable insights into how structural modifications can enhance its pharmacological properties. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers can design analogs with improved efficacy and reduced side effects.

The future prospects for CAS No. 185144-22-3 are exciting given its unique structural features and promising biological activities. Ongoing research aims to explore its potential in treating various diseases by targeting specific pathological mechanisms. Collaborative efforts between synthetic chemists, biochemists, and clinicians are crucial for translating laboratory findings into clinical applications. As our understanding of this compound grows, so does its potential to contribute significantly to advancements in medicine.